N-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-4-fluoro-2-methylbenzene-1-sulfonamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H16ClFN2O4S2/c1-11-9-12(18)3-6-16(11)26(23,24)19-13-4-5-14(17)15(10-13)20-7-2-8-25(20,21)22/h3-6,9-10,19H,2,7-8H2,1H3
• InChI Key: IBOWJOQHTBEHDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O
• Molecular Formula: C16H16ClFN2O4S2
• Molecular Weight: 418.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidine ring, a benzene ring with a sulfonamide group, and various substituents including a chloro group, a fluoro group, and a methyl group. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the thiazolidine ring might undergo reactions at the sulfur atom, and the sulfonamide group could potentially be hydrolyzed. The chloro, fluoro, and methyl groups would also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group could enhance its solubility in polar solvents, while the nonpolar benzene ring and methyl group could enhance its solubility in nonpolar solvents.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to speculate about its mechanism of action. It could potentially interact with various biological targets, depending on its structure and properties.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its structure and properties, investigating its reactivity, and studying its potential biological activity.